2-[4-(2-Chloro-6-fluorobenzyl)piperazino]-1,3-benzothiazole

• IUPAC Name: 2-[4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C18H17ClFN3S/c19-14-4-3-5-15(20)13(14)12-22-8-10-23(11-9-22)18-21-16-6-1-2-7-17(16)24-18/h1-7H,8-12H2
• InChI Key: JNRDKMLQIYZVBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=CC=C2Cl)F)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H17ClFN3S
• Molecular Weight: 361.9 g/mol
• CAS No.: 478077-01-9

Description

“2-[4-(2-Chloro-6-fluorobenzyl)piperazino]-1,3-benzothiazole” is a chemical compound. It is also known as "N-{3-[4-(2-Chloro-6-fluorobenzyl)-1-piperazinyl]propyl}-3-(trifluoromethyl)benzamide". The molecular formula of this compound is C22H24ClF4N3O.

Synthesis Analysis

The synthesis of “this compound” involves several steps. One of the key steps is the use of 2-Chloro-6-fluorobenzyl chloride as an alkylating reagent during the synthesis of 3-benzylsulfanyl derivatives of 1,2,4-triazole and 4-methyl-1,2,4-triazole.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a molecular weight of 457.892 Da. It contains several functional groups, including a piperazino group, a benzothiazole group, and a trifluoromethyl group.

Scientific Research Applications

• Antimicrobial Properties :

  • A study synthesized novel compounds including fluorobenzothiazoles and evaluated them for antimicrobial activities. These compounds, synthesized from 3-chloro-4fluoro aniline, showed significant antimicrobial properties (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).
  • Another research synthesized fluorinated benzothiazolo imidazole compounds, which exhibited promising antimicrobial activity. The synthesis involved treating 4-Fluoro-3-chloroanilline with various compounds including piperazine (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).
  • A study on the synthesis and antimicrobial activity of new pyridine derivatives identified compounds including 2-[4-(2-Chloro-6-fluorobenzyl)piperazino]-1,3-benzothiazole derivatives, demonstrating modest antimicrobial activity against various bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).

• Antitumor Properties :

  • Fluorinated 1,3-benzothiazin-4-ones, including derivatives with piperazinyl and piperidinyl substitutions, have been identified as promising agents for tuberculosis treatment. These compounds have also shown potential in activating antioxidant responses and suppressing oxidative stress-induced cardiomyocyte apoptosis (Nosova, Lipunova, Charushin, & Chupakhin, 2018).
  • Research on novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles highlighted amino acid prodrugs showing selective potent antitumor properties. These compounds, including fluorobenzothiazoles, exhibited potent cytotoxicity in vitro in specific human breast cancer cell lines (Bradshaw et al., 2002).
  • A study on fluorinated 2-(4-aminophenyl)benzothiazoles described their synthesis and in vitro biological properties. These compounds were found to be potently cytotoxic against specific human breast cancer cell lines, indicating their potential as antitumor agents (Hutchinson et al., 2001).